Cas no 56521-84-7 (Acetic acid, 2-bromo-,1-methyl-2-phenoxyethyl ester)
56521-84-7 structure
Product Name:Acetic acid, 2-bromo-,1-methyl-2-phenoxyethyl ester
CAS No:56521-84-7
MF:C11H13BrO3
MW:273.123122930527
CID:383596
PubChem ID:349251
Update Time:2025-04-19
Acetic acid, 2-bromo-,1-methyl-2-phenoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-bromo-,1-methyl-2-phenoxyethyl ester
- 1-phenoxypropan-2-yl 2-bromoacetate
- NSC-408873
- 56521-84-7
- DTXSID00325149
- SCHEMBL9829824
- NSC408873
-
- Inchi: 1S/C11H13BrO3/c1-9(15-11(13)7-12)8-14-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
- InChI Key: HACKQQRAIKXCIE-UHFFFAOYSA-N
- SMILES: BrCC(=O)OC(C)COC1C=CC=CC=1
Computed Properties
- Exact Mass: 272.00479
- Monoisotopic Mass: 272.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.389
- Boiling Point: 315.2°Cat760mmHg
- Flash Point: 144.5°C
- Refractive Index: 1.532
- PSA: 35.53
Acetic acid, 2-bromo-,1-methyl-2-phenoxyethyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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